Cas no 1804849-26-0 (Ethyl 3-cyano-5-difluoromethyl-2-methylphenylacetate)

• Product Name: Ethyl 3-cyano-5-difluoromethyl-2-methylphenylacetate
• CAS No: 1804849-26-0
• MF: C₁₃H₁₃F₂NO₂
• MW: 253.24463057518
• CID: 5001814
• Update Time: 2025-10-31

Ethyl 3-cyano-5-difluoromethyl-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-difluoromethyl-2-methylphenylacetate

• Inchi： 1S/C13H13F2NO2/c1-3-18-12(17)6-9-4-10(13(14)15)5-11(7-16)8(9)2/h4-5,13H,3,6H2,1-2H3
• InChI Key： PUOMKPJCDSHEAK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(C)=C(C=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-cyano-5-difluoromethyl-2-methylphenylacetate

Ethyl 3-cyano-5-difluoromethyl-2-methylphenylacetate: A Comprehensive Overview

Ethyl 3-cyano-5-difluoromethyl-2-methylphenylacetate, with the CAS number 1804849-26-0, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a cyano group, a difluoromethyl group, and a methyl group attached to a phenyl ring, further substituted with an ethyl acetate moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, agrochemicals, and advanced materials.

The synthesis of Ethyl 3-cyano-5-difluoromethyl-2-methylphenylacetate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient pathways for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the coupling of cyano groups or the installation of difluoromethyl substituents. These innovations not only enhance the scalability of the synthesis but also align with sustainability goals in the chemical industry.

One of the most promising applications of this compound lies in its potential as a building block for bioactive molecules. The presence of electron-withdrawing groups like cyano and difluoromethyl can significantly influence the electronic properties of the molecule, making it an attractive candidate for medicinal chemistry. Recent studies have demonstrated its ability to modulate enzyme activity in vitro, suggesting its potential as a lead compound for developing novel therapeutics. Furthermore, its methyl group provides additional sites for functionalization, enabling chemists to explore diverse structural modifications that could enhance bioavailability or target specificity.

In the realm of materials science, Ethyl 3-cyano-5-difluoromethyl-2-methylphenylacetate has shown promise as a precursor for advanced polymers and coatings. Its cyano group can participate in polymerization reactions under specific conditions, leading to materials with tailored mechanical and thermal properties. Researchers have also investigated its use in creating stimuli-responsive materials, where the difluoromethyl group plays a critical role in tuning responsiveness to external stimuli such as temperature or pH changes.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Recent environmental studies have focused on assessing its biodegradability under various conditions. Findings indicate that while it exhibits moderate persistence in certain environments, its degradation products are not significantly harmful to aquatic life. This information is vital for ensuring responsible use and disposal practices in industrial settings.

Looking ahead, ongoing research continues to uncover new dimensions of this compound's utility. Collaborative efforts between academic institutions and industry partners are driving innovation in both synthetic methodologies and application development. For example, efforts are underway to explore its role in nanotechnology applications, where its unique structure could contribute to the design of novel nanomaterials with unprecedented properties.

In conclusion, Ethyl 3-cyano-5-difluoromethyl-2-methylphenylacetate stands at the intersection of cutting-edge research and practical applications across multiple disciplines. Its intricate structure provides a foundation for exploring diverse chemical transformations and functionalizations, while recent advancements continue to expand its potential impact on science and technology.